Cas no 770714-14-2 (octahydro-1-methyl-7aH-Indole-7a-carbonitrile)
770714-14-2 structure
Product Name:octahydro-1-methyl-7aH-Indole-7a-carbonitrile
CAS No:770714-14-2
MF:C10H16N2
MW:164.247442245483
CID:551360
Update Time:2024-01-30
octahydro-1-methyl-7aH-Indole-7a-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- octahydro-1-methyl-7aH-Indole-7a-carbonitrile
- 7aH-Indole-7a-carbonitrile,octahydro-1-methyl-(9CI)
- 7aH-Indole-7a-carbonitrile, octahydro-1-methyl-
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- Inchi: 1S/C10H16N2/c1-12-7-5-9-4-2-3-6-10(9,12)8-11/h9H,2-7H2,1H3
- InChI Key: XIMAYLKEGZXMCR-UHFFFAOYSA-N
- SMILES: N1(C)C2(C#N)C(CCCC2)CC1
Computed Properties
- Exact Mass: 164.131
- Monoisotopic Mass: 164.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27A^2
octahydro-1-methyl-7aH-Indole-7a-carbonitrile Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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